N1-(sec-butyl)-N2-(1-(4,5-dimethyl-6-oxo-1,6-dihydropyrimidin-2-yl)-3-methyl-1H-pyrazol-5-yl)oxalamide

• IUPAC Name: N'-butan-2-yl-N-[2-(4,5-dimethyl-6-oxo-1H-pyrimidin-2-yl)-5-methylpyrazol-3-yl]oxamide
• InChI: InChI=1S/C16H22N6O3/c1-6-8(2)17-14(24)15(25)19-12-7-9(3)21-22(12)16-18-11(5)10(4)13(23)20-16/h7-8H,6H2,1-5H3,(H,17,24)(H,19,25)(H,18,20,23)
• InChI Key: OVTCBINEKSDLGQ-UHFFFAOYSA-N
• Canonical SMILES: CCC(C)NC(=O)C(=O)NC1=CC(=NN1C2=NC(=C(C(=O)N2)C)C)C
• Molecular Formula: C16H22N6O3
• Molecular Weight: 346.38 g/mol
• CAS No.: 1013891-15-0

Description

N1-(sec-butyl)-N2-(1-(4,5-dimethyl-6-oxo-1,6-dihydropyrimidin-2-yl)-3-methyl-1H-pyrazol-5-yl)oxalamide is a useful research compound. Its molecular formula is C16H22N6O3 and its molecular weight is 346.391. The purity is usually 95%.
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Scientific Research Applications

Pharmacokinetic Studies

Studies on related compounds such as sulfamoxole and trimethoprim combination (CN 3123) show interest in understanding the absorption, distribution, metabolism, and excretion (ADME) properties of therapeutic agents. These studies offer insights into optimizing dosage regimens for maximum efficacy with minimal adverse effects. The research on CN 3123 provides data on how combinations of drugs can be used to target bacterial infections effectively, illustrating the potential for developing new therapeutic strategies using complex molecules like the one you're interested in (Kuhne et al., 1976).

Metabolic and Excretion Studies

Investigations into the metabolism and excretion of pharmaceutical compounds are crucial for understanding their safety and efficacy. For instance, the study on the metabolism, excretion, and pharmacokinetics of INCB018424, a selective inhibitor of Janus tyrosine kinase1/2, in humans highlights the importance of identifying metabolite profiles and excretion pathways to predict drug interactions and potential toxicities (Shilling et al., 2010). Similar research could provide foundational knowledge for the compound , ensuring it is safely metabolized and excreted by the human body.

Toxicological Evaluations

Understanding the toxicological profile of chemical compounds is essential for assessing their safety. Research into the exposure and effects of various compounds, including heterocyclic amines found in cooked foods, contributes to our understanding of potential carcinogenic risks associated with dietary and environmental exposures. These studies are crucial for developing guidelines and safety standards to protect public health (Wakabayashi et al., 1993).